Cas no 1805658-66-5 (Ethyl 2-cyano-4-difluoromethoxy-3-methylphenylacetate)

• Product Name: Ethyl 2-cyano-4-difluoromethoxy-3-methylphenylacetate
• CAS No: 1805658-66-5
• MF: C₁₃H₁₃F₂NO₃
• MW: 269.244030714035
• CID: 4789485
• Update Time: 2025-05-19

Ethyl 2-cyano-4-difluoromethoxy-3-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-difluoromethoxy-3-methylphenylacetate

• Inchi： 1S/C13H13F2NO3/c1-3-18-12(17)6-9-4-5-11(19-13(14)15)8(2)10(9)7-16/h4-5,13H,3,6H2,1-2H3
• InChI Key： CDHCRSBQQCPNMB-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(CC(=O)OCC)=C(C#N)C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 353
• XLogP3: 3.1
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-4-difluoromethoxy-3-methylphenylacetate

Ethyl 2-cyano-4-difluoromethoxy-3-methylphenylacetate (CAS No. 1805658-66-5): A Comprehensive Review in Modern Chemical and Pharmaceutical Research

Ethyl 2-cyano-4-difluoromethoxy-3-methylphenylacetate, identified by its CAS number 1805658-66-5, represents a significant compound in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural motifs, has garnered considerable attention due to its potential applications in various therapeutic areas. The presence of both cyano and difluoromethoxy functional groups in its molecular framework suggests a rich chemical reactivity, making it a valuable candidate for further exploration.

The compound's structure, featuring an ethyl ester substituent on the phenyl ring, contributes to its versatility in synthetic chemistry. This feature allows for facile modifications and derivatization, which are crucial for developing novel pharmaceutical agents. The combination of these structural elements positions Ethyl 2-cyano-4-difluoromethoxy-3-methylphenylacetate as a promising intermediate in the synthesis of more complex molecules with potential biological activity.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The difluoromethoxy group in Ethyl 2-cyano-4-difluoromethoxy-3-methylphenylacetate is particularly noteworthy, as it has been shown to modulate the electronic properties of adjacent functional groups, thereby influencing the overall reactivity and binding affinity of the molecule. This characteristic makes it an attractive scaffold for drug discovery efforts aimed at targeting specific biological pathways.

Moreover, the cyano group in this compound contributes to its potential as a bioisostere for other functional moieties, such as carboxylic acids or amides. This flexibility allows chemists to explore diverse structural modifications while maintaining the core pharmacophoric features necessary for biological activity. Such adaptability is increasingly valued in medicinal chemistry, where rapid iteration and optimization are key to developing effective therapeutic agents.

The methyl substituent at the third position of the phenyl ring further enhances the compound's complexity and reactivity. This position is strategically important for influencing electronic distribution and steric interactions within the molecule. By tuning these parameters, researchers can fine-tune the pharmacological properties of derivatives derived from Ethyl 2-cyano-4-difluoromethoxy-3-methylphenylacetate, making it a versatile building block for future drug development.

Recent advancements in computational chemistry have also highlighted the importance of understanding the three-dimensional structure of molecules like Ethyl 2-cyano-4-difluoromethoxy-3-methylphenylacetate. Molecular modeling studies have revealed that the arrangement of functional groups can significantly impact both binding affinity and metabolic stability. These insights are being leveraged to design more effective derivatives with improved pharmacological profiles.

In addition to its synthetic utility, Ethyl 2-cyano-4-difluoromethoxy-3-methylphenylacetate has shown promise in preliminary biological assays. Its structural features suggest potential activity against a range of targets, including enzymes and receptors involved in inflammatory and infectious diseases. While further research is needed to fully elucidate its therapeutic potential, these early findings underscore its significance as a lead compound in drug discovery efforts.

The compound's unique combination of functional groups also makes it an interesting candidate for exploring new synthetic methodologies. Researchers are investigating novel catalytic systems that can efficiently modify or transform Ethyl 2-cyano-4-difluoromethoxy-3-methylphenylacetate into more complex structures. These efforts aim to expand the synthetic toolkit available for constructing novel pharmaceutical agents and may lead to innovative approaches in organic synthesis.

The growing emphasis on green chemistry principles has also influenced the development of new synthetic routes for compounds like Ethyl 2-cyano-4-difluoromethoxy-3-methylphenylacetate. There is a growing trend toward using environmentally benign solvents and catalytic systems that minimize waste generation and energy consumption. Such approaches not only align with regulatory requirements but also contribute to sustainable practices in chemical manufacturing.

In conclusion, Ethyl 2-cyano-4-difluoromethoxy-3-methylphenylacetate (CAS No. 1805658-66-5) stands out as a multifaceted compound with significant potential in both chemical synthesis and pharmaceutical research. Its unique structural features offer opportunities for diverse applications across multiple disciplines, from drug discovery to sustainable chemistry. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in advancing scientific knowledge and developing innovative solutions.